Cas no 1184513-75-4 (1-(2-Methylpyrrolidin-1-yl)propan-2-one)

1-(2-Methylpyrrolidin-1-yl)propan-2-one is a pyrrolidine derivative with a ketone functional group, characterized by its versatile reactivity and structural utility in organic synthesis. The compound features a 2-methylpyrrolidine moiety, which enhances its steric and electronic properties, making it valuable for applications in pharmaceuticals, agrochemicals, and specialty chemical synthesis. Its ketone group provides a reactive site for further functionalization, enabling the formation of complex molecular architectures. The compound's stability under standard conditions and compatibility with various reaction conditions further contribute to its utility in research and industrial processes. Its well-defined structure and purity make it a reliable intermediate for synthetic chemists.
1-(2-Methylpyrrolidin-1-yl)propan-2-one structure
1184513-75-4 structure
Product Name:1-(2-Methylpyrrolidin-1-yl)propan-2-one
CAS No:1184513-75-4
MF:C8H15NO
MW:141.210802316666
CID:2193864
PubChem ID:59945936
Update Time:2025-06-08

1-(2-Methylpyrrolidin-1-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Methylpyrrolidin-1-yl)propan-2-one
    • 1184513-75-4
    • SB45650
    • SB45992
    • SCHEMBL18878630
    • F50425
    • DB-353882
    • Inchi: 1S/C8H15NO/c1-7-4-3-5-9(7)6-8(2)10/h7H,3-6H2,1-2H3
    • InChI Key: FQGNSGACCJODOW-UHFFFAOYSA-N
    • SMILES: O=C(C)CN1CCCC1C

Computed Properties

  • Exact Mass: 141.115364102g/mol
  • Monoisotopic Mass: 141.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 20.3Ų

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Additional information on 1-(2-Methylpyrrolidin-1-yl)propan-2-one

Introduction to 1-(2-Methylpyrrolidin-1-yl)propan-2-one (CAS No: 1184513-75-4)

1-(2-Methylpyrrolidin-1-yl)propan-2-one, identified by its Chemical Abstracts Service (CAS) number 1184513-75-4, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a methylpyrrolidine moiety linked to a propan-2-one backbone, has garnered attention due to its structural versatility and potential applications in drug discovery. The unique combination of the pyrrolidine ring and the ketone functional group makes it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The methylpyrrolidine moiety is particularly noteworthy, as it is frequently incorporated into bioactive molecules due to its ability to enhance solubility, improve metabolic stability, and modulate receptor interactions. This structural feature has been exploited in the development of various pharmaceuticals, including central nervous system (CNS) drugs and cardiovascular agents. The presence of the propan-2-one group further contributes to the compound's reactivity, allowing for further derivatization and functionalization, which is crucial in the synthesis of more complex drug candidates.

In recent years, there has been a surge in research focused on identifying new scaffolds that can serve as starting points for drug development. 1-(2-Methylpyrrolidin-1-yl)propan-2-one (CAS No: 1184513-75-4) has emerged as a promising candidate in this context. Its unique structural motif has been investigated for its potential role in modulating various biological pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory and neurodegenerative diseases.

One of the most compelling aspects of 1-(2-Methylpyrrolidin-1-yl)propan-2-one is its synthetic accessibility. The molecule can be readily prepared through well-established organic reactions, such as condensation reactions between appropriate pyrrolidine derivatives and ketones. This ease of synthesis makes it an attractive starting point for large-scale screening programs aimed at identifying lead compounds with desired pharmacological properties. Additionally, the flexibility of the methylpyrrolidine ring allows for the introduction of various substituents, enabling fine-tuning of biological activity.

The pharmacological potential of 1-(2-Methylpyrrolidin-1-yl)propan-2-one (CAS No: 1184513-75-4) has been explored in several preclinical studies. Researchers have demonstrated that certain derivatives of this compound can interact with specific targets in vitro and in vivo. For example, some studies have shown that modified analogs may exhibit anti-inflammatory effects by inhibiting key pro-inflammatory cytokines. Furthermore, preliminary evidence suggests that these compounds may have neuroprotective properties, making them relevant for the development of treatments against conditions such as Alzheimer's disease and Parkinson's disease.

The development of novel therapeutic agents often involves a multi-step process that includes structural optimization, pharmacokinetic profiling, and safety assessments. 1-(2-Methylpyrrolidin-1-yl)propan-2-one serves as an excellent platform for this process due to its structural features and synthetic tractability. By systematically modifying its core structure, researchers can generate libraries of compounds with varying biological activities. These libraries can then be screened using high-throughput techniques to identify molecules with optimal pharmacological profiles.

Another area where 1-(2-Methylpyrrolidin-1-yl)propan-2-one (CAS No: 1184513-75-4) shows promise is in the field of drug delivery systems. The compound's ability to form stable complexes with other molecules makes it a suitable candidate for developing novel formulations that enhance drug bioavailability or target specificity. For instance, encapsulating therapeutic agents within liposomes or nanoparticles functionalized with this compound could improve their delivery to target tissues while minimizing side effects.

The future direction of research on 1-(2-Methylpyrrolidin-1-yl)propan-2-one will likely focus on expanding its therapeutic applications through innovative chemical modifications and interdisciplinary collaborations. As our understanding of disease mechanisms continues to evolve, so too will the need for new molecular entities with tailored biological activities. Compounds like this one hold significant promise in addressing unmet medical needs across multiple therapeutic areas.

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